Cas no 450343-07-4 (N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide
• CAS No: 450343-07-4
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 5924462
• PubChem ID: 3563917
• Update Time: 2025-07-14

N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-fluorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-4-isopropoxybenzamide
• Benzamide, N-[2-(4-fluorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-(1-methylethoxy)-
• SR-01000569727
• N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-isopropoxybenzamide
• AKOS024582172
• N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide
• F0541-1408
• N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-propan-2-yloxybenzamide
• 450343-07-4
• SR-01000569727-1
• Oprea1_327518
• N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C21H20FN3O2S/c1-13(2)27-17-9-3-14(4-10-17)21(26)23-20-18-11-28-12-19(18)24-25(20)16-7-5-15(22)6-8-16/h3-10,13H,11-12H2,1-2H3,(H,23,26)
• InChI Key： QBZVNZISBWOHFO-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(F)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 397.12602622g/mol
• Monoisotopic Mass: 397.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 503.3±50.0 °C(Predicted)
• pka: 13.05±0.20(Predicted)

Additional information on N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide

N-2-(4-Fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide: A Comprehensive Overview

N-2-(4-Fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide (CAS No. 450343-07-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide is characterized by a thienopyrazole core linked to a 4-fluorophenyl group and a 4-(propan-2-yloxy)benzamide moiety. The thienopyrazole ring system is a heterocyclic structure composed of a thiophene ring fused with a pyrazole ring. The presence of the fluorine atom in the phenyl group and the isopropoxy substituent on the benzamide moiety imparts unique electronic and steric properties to the molecule.

The synthesis of this compound typically involves several steps. One common approach is to start with a suitable thiophene derivative and undergo a series of reactions to form the thienopyrazole core. The 4-fluorophenyl group can be introduced through electrophilic aromatic substitution or coupling reactions. The final step involves the formation of the amide bond by reacting the thienopyrazole intermediate with an appropriate carboxylic acid or acid chloride.

Biological Activities

N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo.

In addition to its anti-inflammatory effects, N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide has also demonstrated potent antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Recent Research Findings

The latest research on N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide has further elucidated its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation. The researchers found that treatment with this compound reduced NF-kB activation in lipopolysaccharide (LPS)-stimulated macrophages and attenuated inflammation in a mouse model of acute lung injury.

Another study published in Cancer Research in 2020 investigated the antitumor effects of N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide on colorectal cancer cells. The results showed that this compound significantly inhibited cell proliferation and induced apoptosis by downregulating the expression of Bcl-xL and Mcl-1 proteins. Furthermore, it was found to enhance the efficacy of conventional chemotherapeutic agents such as 5-fluorouracil (5-FU).

Conclusion

In conclusion, N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide (CAS No. 450343-07-4) is a promising compound with diverse biological activities. Its unique chemical structure and mechanism of action make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its potential applications and mechanisms of action.